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Compound of Interest

Compound Name: SDI-118

Cat. No.: B12373101

For researchers and drug development professionals, the proper handling and disposal of
investigational compounds like SDI-118 are paramount to laboratory safety and environmental
responsibility. While a specific Safety Data Sheet (SDS) with detailed disposal procedures for
the novel procognitive SV2A modulator SDI-118 is not publicly available, a risk-based approach
guided by general laboratory safety principles should be adopted. This guide provides a
framework for making informed decisions on the disposal of research-grade chemicals where
specific institutional or supplier guidance is absent.

Understanding SDI-118: Known Characteristics

SDI-118 is identified as an orally active, small molecule modulator of the synaptic vesicle
glycoprotein 2A (SV2A).[1] Clinical trial data has provided some insight into its biological activity
and safety profile in humans, which can inform a preliminary risk assessment for handling and
disposal.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12373101?utm_src=pdf-interest
https://www.benchchem.com/product/b12373101?utm_src=pdf-body
https://www.benchchem.com/product/b12373101?utm_src=pdf-body
https://www.benchchem.com/product/b12373101?utm_src=pdf-body
https://www.benchchem.com/product/b12373101?utm_src=pdf-body
https://www.medchemexpress.com/sdi-118.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Characteristic Description Source

Small molecule, novel
Compound Type N [2][3]
procognitive SV2A modulator

Modulates the activity of
Mechanism of Action synaptic vesicle glycoprotein [1][2]
2A (SV2A) in the brain.

] ] Shows cognitive-enhancing
Reported Biological Effects ) ) [2][3]
effects in animal models.[2][3]

At tested doses, reported
) adverse events were mainly
Adverse Events (Human Trials) o } [2][3]
mild dizziness, hypersomnia,

and somnolence.[2][3]

Administered as a liquid
Formulation in Trials formulation and as a powderin  [2]

a capsule.

Standard Operating Procedure for Disposal of
Research Chemicals without an SDS

In the absence of a specific SDS for SDI-118, the following procedural steps should be
followed in consultation with your institution's Environmental Health and Safety (EHS)
department.

Step 1: Preliminary Hazard Assessment

o Review available literature: Gather all known information about SDI-118, including its
chemical class, biological targets, and any reported toxicity or adverse effects.[1][2][3]

o Consider the solvent: If SDI-118 is in solution, the disposal procedure will be heavily
influenced by the hazards of the solvent. For instance, solutions in halogenated solvents will
have different disposal requirements than those in flammable solvents like ethanol or DMSO.
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o Evaluate the concentration: The concentration of the compound in solution or the total
quantity of pure compound will impact the level of hazard and the appropriate disposal route.

Step 2: Consult Institutional and Regulatory Guidelines

o Contact your EHS department: This is a critical step. Your institution's EHS professionals are
the ultimate authority on chemical waste disposal and can provide guidance based on local,
state, and federal regulations.

» Refer to general chemical waste procedures: Familiarize yourself with your institution's
guidelines for disposing of chemical waste, particularly for compounds with unknown or
incomplete hazard profiles.

Step 3: Segregation and Labeling

e Do not mix with other waste streams: Until a definitive disposal route is determined, keep
waste containing SDI-118 separate from other chemical waste.

» Properly label the waste container: The container should be clearly labeled with the name of
the compound ("SDI-118"), the solvent (if any), the estimated concentration or quantity, and
the date. Mark it as "Caution: Compound with Limited Safety Data."

Step 4: Waste Collection and Disposal

e Follow EHS instructions: Your EHS department will provide specific instructions for the
collection and disposal of the waste. This may involve placing it in a designated satellite
accumulation area for hazardous waste.

o Personal Protective Equipment (PPE): When handling waste containing SDI-118, always
wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

Decision Workflow for Disposal of Uncharacterized
Research Compounds

The following diagram illustrates a logical workflow for determining the appropriate disposal
path for a research chemical like SDI-118, for which a specific Safety Data Sheet is
unavailable.
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Disposal Decision Workflow for Uncharacterized Compounds

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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